2-chloro-N-(2-ethylsulfonylphenyl)acetamide

• IUPAC Name: 2-chloro-N-(2-ethylsulfonylphenyl)acetamide
• InChI: InChI=1S/C10H12ClNO3S/c1-2-16(14,15)9-6-4-3-5-8(9)12-10(13)7-11/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key: AJTZAVOHENWWSG-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC=C1NC(=O)CCl
• Molecular Formula: C10H12ClNO3S
• Molecular Weight: 261.73 g/mol

Description

2-chloro-N-(2-ethylsulfonylphenyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as Celecoxib, which is a nonsteroidal anti-inflammatory drug (NSAID) that has been approved by the FDA for the treatment of various inflammatory conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. However,

Mechanism of Action

The mechanism of action of 2-chloro-N-(2-ethylsulfonylphenyl)acetamide is primarily through the inhibition of cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is upregulated in various inflammatory conditions and in cancer cells. By inhibiting COX-2, Celecoxib can reduce inflammation and inhibit the growth of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-chloro-N-(2-ethylsulfonylphenyl)acetamide are primarily related to its inhibition of COX-2. This inhibition can reduce the production of prostaglandins, which are involved in inflammation and pain. Celecoxib has also been shown to have cardiovascular effects, including a reduction in platelet aggregation and a decrease in blood pressure.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-N-(2-ethylsulfonylphenyl)acetamide in lab experiments is its well-established synthesis method. This compound is also readily available and relatively inexpensive. However, one of the limitations of using Celecoxib in lab experiments is its potential to interact with other compounds and proteins, which can complicate the interpretation of results.

Future Directions

There are several future directions for the research of 2-chloro-N-(2-ethylsulfonylphenyl)acetamide. One potential direction is the development of more potent and selective COX-2 inhibitors that can be used as anticancer agents. Another direction is the investigation of the cardiovascular effects of Celecoxib, including its potential to reduce the risk of heart disease. Additionally, the potential interactions of 2-chloro-N-(2-ethylsulfonylphenyl)acetamide with other compounds and proteins should be further investigated to better understand its mechanism of action.

Synthesis Methods

The synthesis of 2-chloro-N-(2-ethylsulfonylphenyl)acetamide involves the reaction of 2-ethylsulfonylphenylacetic acid with thionyl chloride to form 2-chloro-N-(2-ethylsulfonylphenyl)acetamide. This method has been well established and is routinely used in the production of Celecoxib for pharmaceutical applications.

Scientific Research Applications

2-chloro-N-(2-ethylsulfonylphenyl)acetamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is its potential as an anticancer agent. Studies have shown that Celecoxib can inhibit the growth of various cancer cell lines, including breast, colon, and prostate cancer cells. This compound has been shown to induce apoptosis, inhibit angiogenesis, and suppress tumor growth in animal models.